Cas no 222733-86-0 (1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-)
222733-86-0 structure
Product Name:1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
CAS No:222733-86-0
MF:C14H20N2
MW:216.322003364563
CID:244444
PubChem ID:2762736
Update Time:2025-04-19
1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
- 2-(5-tert-butyl-1H-indol-3-yl)ethanamine
- 5-TERT-BUTYLTRYPTAMINE
- BDBM50073684
- 2-(5-tert-Butyl-1H-indol-3-yl)-ethylamine
- CHEMBL444341
- DTXSID10376405
- FT-0620784
- SCHEMBL7853204
- 222733-86-0
- DB-081190
-
- Inchi: 1S/C14H20N2/c1-14(2,3)11-4-5-13-12(8-11)10(6-7-15)9-16-13/h4-5,8-9,16H,6-7,15H2,1-3H3
- InChI Key: IUCZXQIDXFHTHA-UHFFFAOYSA-N
- SMILES: N1C=C(CCN)C2=C1C=CC(=C2)C(C)(C)C
Computed Properties
- Exact Mass: 216.16300
- Monoisotopic Mass: 216.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.8A^2
Experimental Properties
- Density: 1.054
- Boiling Point: 375.2°Cat760mmHg
- Flash Point: 208.6°C
- Refractive Index: 1.598
- PSA: 41.81000
- LogP: 3.66690
1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
222733-86-0 (1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-) Related Products
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